molecular formula C7H2Cl2F2O2 B8777246 2,3-Dichloro-4,5-difluorobenzoic acid CAS No. 112062-61-0

2,3-Dichloro-4,5-difluorobenzoic acid

Cat. No.: B8777246
CAS No.: 112062-61-0
M. Wt: 226.99 g/mol
InChI Key: LPDOHCZLFZKSLU-UHFFFAOYSA-N
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Description

2,3-Dichloro-4,5-difluorobenzoic acid is a useful research compound. Its molecular formula is C7H2Cl2F2O2 and its molecular weight is 226.99 g/mol. The purity is usually 95%.
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Properties

CAS No.

112062-61-0

Molecular Formula

C7H2Cl2F2O2

Molecular Weight

226.99 g/mol

IUPAC Name

2,3-dichloro-4,5-difluorobenzoic acid

InChI

InChI=1S/C7H2Cl2F2O2/c8-4-2(7(12)13)1-3(10)6(11)5(4)9/h1H,(H,12,13)

InChI Key

LPDOHCZLFZKSLU-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1F)F)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2,3-dichloro-4,5-difluorobenzamide (0.5 g) and 18N-sulfuric acid (2.5 ml) was stirred at 125° to 135° C. for 9 hours, and then poured into ice water. After standing overnight, the resulting precipitate was collected by filtration and recrystallized from hexane-benzene to give the title compound (0.3 g) as colorless prisms.
Name
2,3-dichloro-4,5-difluorobenzamide
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Name
NC(=O)c1cc(F)c(F)c(Cl)c1Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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